Cas no 2229106-52-7 (tert-butyl N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate)

• Product Name: tert-butyl N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate
• CAS No: 2229106-52-7
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6499649
• PubChem ID: 165795168
• Update Time: 2025-07-16

tert-butyl N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate
• EN300-1898549
• 2229106-52-7

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(17)15-10-5-4-9(6-7-14)11(16)8-10/h4-5,8,16H,6-7,14H2,1-3H3,(H,15,17)
• InChI Key： DFQZKNXNQOEYHZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate

Professional Introduction to Compound with CAS No. 2229106-52-7 and Product Name: *tert-butyl N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate*

The compound with the CAS number 2229106-52-7 and the product name tert-butyl N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and bioorganic chemistry. The intricate arrangement of functional groups, including the tert-butyl moiety and the N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate backbone, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The presence of both hydroxyl and amino functional groups in the N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate moiety enhances its reactivity, allowing for a wide range of chemical modifications that can fine-tune its biological activity. This flexibility has made it a focal point for researchers exploring new pharmacophores.

The tert-butyl group appended to the carbamate moiety adds an additional layer of stability to the molecule, protecting it from unwanted degradation while maintaining its biological efficacy. This characteristic is particularly advantageous in pharmaceutical applications where shelf-life and metabolic stability are critical factors. The combination of these structural features makes this compound a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of hydroxyl-containing compounds in medicinal chemistry due to their ability to interact with biological targets in multiple ways. The hydroxyl group in the N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate moiety can participate in hydrogen bonding, a key interaction mechanism in many drug-receptor complexes. This capability enhances the compound's potential as an inhibitor or modulator of various biological pathways. Moreover, the amino group provides a site for further derivatization, allowing researchers to tailor the molecule's properties to specific therapeutic needs.

The aminoethyl side chain extends from the phenyl ring, adding another dimension of complexity to the molecule's structure. This side chain can influence solubility, permeability, and overall pharmacokinetic properties, making it essential to consider during drug design. By incorporating such diverse functional groups, researchers can optimize the compound's behavior across different biological systems.

In the context of current pharmaceutical research, there is a particular focus on developing treatments for neurological disorders. The unique structural features of this compound make it an intriguing candidate for investigating potential neuroprotective or neuromodulatory effects. Preliminary studies have suggested that carbamate derivatives may interact with neurotransmitter systems, offering a new avenue for therapeutic intervention. While more research is needed to fully elucidate these mechanisms, the preliminary findings are promising.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are employed to construct the complex molecular framework efficiently. These methods not only enhance synthetic efficiency but also allow for greater control over the final product's characteristics.

The analytical characterization of this compound is equally critical. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are utilized to confirm its identity and purity. These analytical methods provide detailed insights into the compound's molecular structure and help ensure that it meets stringent quality standards before proceeding to biological testing.

Beyond its potential therapeutic applications, this compound also holds promise in industrial chemistry. Its unique reactivity makes it a valuable intermediate in synthesizing more complex molecules used in materials science and specialty chemicals. The ability to modify its structure allows researchers to explore new chemical pathways that could lead to innovative materials with enhanced properties.

In conclusion, the compound with CAS number 2229106-52-7 and product name tert-butyl N-[4-(2-aminoethyl)-3-hydroxyphenyl]carbamate represents a significant advancement in chemical research with broad implications for pharmaceuticals and industrial applications. Its unique molecular structure, characterized by functional groups such as hydroxyls and amines, along with its stability provided by the tert-butyl moiety, makes it a versatile candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.